Cas no 338774-82-6 (N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide)

• Product Name: N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide
• CAS No: 338774-82-6
• MDL: MFCD00244530
• CID: 4647789
• Update Time: 2025-06-08

N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide

• MDL： MFCD00244530

Additional information on N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide (CAS No. 338774-82-6)

The compound N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide (CAS No. 338774-82-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with a chlorophenyl group and a hydroxy moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide revolves around its synthesis and mechanism of action. Researchers often inquire about the optimal conditions for its preparation, including catalysts, solvents, and reaction temperatures. The compound's carboxamide and hydroxyl functional groups play a critical role in its reactivity, enabling it to participate in various chemical transformations. These characteristics make it a versatile intermediate in the development of drug candidates and agrochemicals.

In the context of pharmaceutical applications, N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide has been investigated for its potential as a kinase inhibitor. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity has sparked interest in its use for targeted therapy. Recent studies highlight its selectivity and potency, making it a promising candidate for further preclinical evaluation.

Another area of growing interest is the compound's role in sustainable agriculture. With the increasing demand for eco-friendly pesticides, researchers are exploring the efficacy of N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide as a plant growth regulator or pest control agent. Its structural features suggest potential interactions with biological targets in pests, offering a greener alternative to conventional chemicals. This aligns with the global shift toward sustainable farming practices and reduced environmental impact.

The physicochemical properties of N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide also merit discussion. Its solubility, stability, and bioavailability are critical factors for its practical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its purity. These properties are often queried by professionals seeking to incorporate the molecule into their research or industrial processes.

From a market perspective, the demand for N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide is influenced by trends in drug discovery and agricultural innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 338774-82-6 serves as a unique identifier, facilitating procurement and regulatory compliance.

In conclusion, N-(2-chlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide (CAS No. 338774-82-6) represents a compelling example of how specialized organic compounds can drive advancements in multiple fields. Whether in pharmaceutical research or agricultural science, its unique properties and applications continue to attract attention. As research progresses, this compound may unlock new possibilities for therapeutic development and sustainable solutions, addressing some of the most pressing challenges in science and industry today.